2-Bromo-3-cyclopropoxy-6-fluoropyridine

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 2-bromo-3-cyclopropyloxy-6-fluoropyridine
• InChI: InChI=1S/C8H7BrFNO/c9-8-6(12-5-1-2-5)3-4-7(10)11-8/h3-5H,1-2H2
• InChI Key: SLPMMLJUARLKRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)F)Br

Description

2-Bromo-3-cyclopropoxy-6-fluoropyridine is a halogenated pyridine derivative featuring a bromine atom at position 2, a cyclopropoxy group at position 3, and a fluorine atom at position 6. The cyclopropoxy group introduces steric strain and electronic effects distinct from simpler substituents like methyl or methoxy, while the fluorine atom enhances electronegativity, influencing reactivity in cross-coupling reactions and pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-cyclopropoxy-6-fluoropyridine typically involves the introduction of bromine and fluorine atoms into a pyridine ring, followed by the attachment of a cyclopropoxy group. One common method is the halogenation of a pyridine derivative, followed by nucleophilic substitution reactions to introduce the desired functional groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale halogenation and substitution reactions, utilizing efficient catalysts and optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the scalability and efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-cyclopropoxy-6-fluoropyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can participate in redox reactions, altering the oxidation state of the pyridine ring or the attached functional groups.

Coupling Reactions: It can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation and Reduction: Reagents like hydrogen peroxide, sodium borohydride, and palladium catalysts are often used.

Coupling Reactions: Palladium catalysts, boronic acids, and bases like potassium carbonate are typical reagents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Bromo-3-cyclopropoxy-6-fluoropyridine has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific receptors or enzymes.

Materials Science: The compound’s unique electronic properties make it useful in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Chemical Biology: It can be employed in the design of probes and inhibitors for studying biological pathways and molecular interactions.

Mechanism of Action

The mechanism of action of 2-Bromo-3-cyclopropoxy-6-fluoropyridine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The presence of bromine and fluorine atoms can enhance the compound’s binding affinity and selectivity for its targets.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Substituents (Positions)	Molecular Formula	Key Features	References
2-Bromo-3-methylpyridine	Br (2), CH₃ (3)	C₆H₆BrN	Smaller substituent (methyl) reduces steric hindrance; used in agrochemicals
5-Bromo-6-methoxypyridin-3-amine	Br (5), OCH₃ (6), NH₂ (3)	C₆H₇BrN₂O	Methoxy and amine groups enhance hydrogen bonding; similarity score: 0.82
3-Bromo-2-fluoro-6-(trifluoromethyl)pyridine	Br (3), F (2), CF₃ (6)	C₆H₂BrF₄N	Trifluoromethyl group increases lipophilicity; GHS Rev8 safety protocols
3-Bromo-6-chloro-2-fluoropyridine	Br (3), Cl (6), F (2)	C₅H₂BrClFN	Chlorine enhances halogen bonding; pharmaceutical intermediate
2-Bromo-3-hydroxy-6-iodopyridine	Br (2), OH (3), I (6)	C₅H₃BrINO	Iodine’s polarizability aids in radiolabeling; EINECS 215-596-9
Target: 2-Bromo-3-cyclopropoxy-6-fluoropyridine	Br (2), O-C₃H₅ (3), F (6)	C₈H₇BrFNO	Cyclopropoxy adds steric strain; fluorine enhances electronic modulation	N/A

Key Observations :

• Electronic Effects : Fluorine at position 6 (vs. iodine in 2-Bromo-3-hydroxy-6-iodopyridine) increases electron-withdrawing effects, activating the pyridine ring for electrophilic substitution .
• Functional Diversity : Unlike 5-Bromo-6-methoxypyridin-3-amine, the target lacks an amine group, reducing hydrogen-bonding capacity but improving stability under acidic conditions .